Cas no 1361116-06-4 (N-Methyl-6-(piperidin-3-yl)pyrazin-2-amine dihydrochloride)

• Product Name: N-Methyl-6-(piperidin-3-yl)pyrazin-2-amine dihydrochloride
• CAS No: 1361116-06-4
• MF: C₁₀H₁₈Cl₂N₄
• MW: 265.182719707489
• CID: 4697043
• Update Time: 2025-10-04

N-Methyl-6-(piperidin-3-yl)pyrazin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-6-(piperidin-3-yl)pyrazin-2-amine dihydrochloride
• Methyl-(6-piperidin-3-yl-pyrazin-2-yl)-amine dihydrochloride
• N-Methyl-6-(piperidin-3-yl)pyrazin-2-amine dihydrochloride

• Inchi： 1S/C10H16N4.2ClH/c1-11-10-7-13-6-9(14-10)8-3-2-4-12-5-8;;/h6-8,12H,2-5H2,1H3,(H,11,14);2*1H
• InChI Key： ZMIAARWMGJGYPW-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCC(C2C=NC=C(NC)N=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 49.8

Additional information on N-Methyl-6-(piperidin-3-yl)pyrazin-2-amine dihydrochloride

Introduction to N-Methyl-6-(piperidin-3-yl)pyrazin-2-amine dihydrochloride (CAS No. 1361116-06-4)

N-Methyl-6-(piperidin-3-yl)pyrazin-2-amine dihydrochloride, a compound with the chemical formula C₁₁H₁₇N₃HCl₂, is a significant molecule in the field of pharmaceutical research and development. This compound has garnered attention due to its potential applications in the creation of novel therapeutic agents. The CAS number 1361116-06-4 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature and databases.

The structure of N-Methyl-6-(piperidin-3-yl)pyrazin-2-amine dihydrochloride features a pyrazine core substituted with a piperidine ring at the 6-position and an amine group at the 2-position, further modified by a methyl group. This specific arrangement of functional groups makes it a versatile scaffold for drug design, particularly in targeting neurological and inflammatory disorders. The dihydrochloride salt form enhances its solubility and stability, making it more suitable for various experimental and clinical applications.

In recent years, there has been growing interest in exploring the pharmacological properties of this compound. Researchers have been investigating its potential as an intermediate in synthesizing small-molecule inhibitors for diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. The piperidinyl moiety, known for its ability to modulate receptor activity, plays a crucial role in the compound's interactions with biological targets.

One of the most compelling aspects of N-Methyl-6-(piperidin-3-yl)pyrazin-2-amine dihydrochloride is its reported interaction with enzymes and receptors involved in cell signaling pathways. Studies have suggested that this compound may exhibit inhibitory effects on kinases and other enzymes that are aberrantly activated in certain diseases. For instance, preliminary research indicates that it could interfere with pathways associated with tumor growth and progression, offering a promising lead for developing targeted therapies.

The amine group at the 2-position of the pyrazine ring is another key feature that contributes to the compound's pharmacological profile. This group can engage in hydrogen bonding with biological targets, enhancing binding affinity and selectivity. Additionally, the presence of two chloride ions as counterions in the dihydrochloride form improves the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

Recent advancements in computational chemistry have enabled more efficient screening of compounds like N-Methyl-6-(piperidin-3-yl)pyrazin-2-amine dihydrochloride for potential therapeutic applications. Molecular docking studies have been particularly useful in predicting how this molecule might interact with specific proteins and enzymes. These simulations have provided valuable insights into its mechanism of action and have helped guide further experimental validation.

In clinical settings, the compound is being evaluated for its potential as a prodrug or precursor for more complex molecules. Its structural features make it an attractive candidate for derivatization, allowing researchers to fine-tune its properties for specific therapeutic needs. For example, modifications to the piperidine ring could enhance its selectivity or reduce side effects, making it a more viable candidate for human trials.

The synthesis of N-Methyl-6-(piperidin-3-yl)pyrazin-2-amine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, reducing costs and improving accessibility for research purposes. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

Ethical considerations are also important when studying compounds like N-Methyl-6-(piperidin-3-yl)pyrazin-2-amine dihydrochloride. Researchers must adhere to strict guidelines to ensure the safety of both animal models and human subjects involved in clinical trials. Preclinical studies are essential to assess toxicity, dosage requirements, and potential side effects before moving into human testing phases.

The future prospects for N-Methyl-6-(piperidin-3-yl)pyrazin-2-amine dihydrochloride are promising, with ongoing research aimed at uncovering new therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in translating laboratory findings into viable treatments for patients worldwide. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies.